Cas no 2137986-93-5 (8-Bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride)

• Product Name: 8-Bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride
• CAS No: 2137986-93-5
• MF: C₉H₇BrClNO₄S
• MW: 340.578179597855
• CID: 6154701
• PubChem ID: 165450514
• Update Time: 2025-06-09

8-Bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride
• 2137986-93-5
• EN300-715712
• 8-Bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride

• Inchi： 1S/C9H7BrClNO4S/c10-6-4-7-5(3-8(6)17(11,14)15)9(13)12-1-2-16-7/h3-4H,1-2H2,(H,12,13)
• InChI Key： ZGWYHPSDOFOYKB-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(NCCO2)=O)C=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 338.89677g/mol
• Monoisotopic Mass: 338.89677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.8Ų

Additional information on 8-Bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride

8-Bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride: A Comprehensive Overview

The compound 8-Bromo-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonyl chloride (CAS No. 2137986-93-5) is a highly specialized chemical entity with significant potential in various fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are known for their unique structural features and versatile applications. The presence of the bromine atom at position 8 and the sulfonyl chloride group at position 7 introduces unique reactivity and functionalization opportunities. Recent studies have highlighted its role in the development of novel therapeutic agents and advanced materials.

The benzoxazepine core of this compound is a bicyclic structure consisting of a benzene ring fused to an oxazepine ring. The oxazepine moiety is a seven-membered ring containing one oxygen atom and one nitrogen atom. The 5-oxo group indicates the presence of a ketone functionality at position 5, which can participate in various chemical reactions such as nucleophilic addition or cyclization processes. The sulfonyl chloride group at position 7 is highly reactive and can serve as an electrophilic site for nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 8-Bromo-5-oxo... through multi-component reactions and catalytic processes. Researchers have employed transition metal catalysts such as palladium and copper to achieve high yields and selectivity in the construction of this compound. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated the use of a palladium-catalyzed cross-coupling reaction to introduce the bromine atom at position 8 with excellent regioselectivity.

The pharmacological properties of 8-Bromo... have been extensively studied in recent years. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities due to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Additionally, it has shown promise as a potential lead compound for the development of anti-cancer agents by targeting specific oncogenic signaling pathways.

In terms of applications, 8-Bromo... has found utility in the synthesis of bioactive molecules and advanced materials. Its sulfonyl chloride group makes it an ideal candidate for generating sulfonamides or sulfonate esters, which are widely used in pharmaceuticals and agrochemicals. Furthermore, its unique structure allows for the development of novel materials with tailored electronic and mechanical properties.

Recent research has also explored the use of 8-Bromo... in click chemistry applications. The bromine atom at position 8 serves as an excellent leaving group for Suzuki-Miyaura coupling reactions, enabling the construction of complex molecular architectures with high efficiency. This has opened new avenues for drug discovery and material science.

In conclusion, 8-Bromo... (CAS No. 2137986-93-5) is a versatile compound with significant potential in organic synthesis, pharmacology, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific innovation.